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Compound of Interest

Compound Name: 0X04529

Cat. No.: B15609086

For Researchers, Scientists, and Drug Development Professionals

Introduction

0X04529 is a potent and selective agonist for the G protein-coupled receptor 84 (GPR84), a
receptor primarily expressed in immune cells. As a Gai/o-coupled receptor, GPR84 activation
by agonists such as 0X04529 leads to the inhibition of adenylyl cyclase, resulting in decreased
intracellular cyclic AMP (CAMP) levels. This signaling cascade modulates various cellular
processes, making 0X04529 a valuable tool for research in inflammation, immunology, and
metabolic diseases. Accurate and consistent preparation of 0X04529 stock solutions is critical
for obtaining reliable and reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling
of 0X04529 stock solutions to ensure their stability and efficacy for in vitro and in vivo studies.

Data Presentation

Quantitative data for 0X04529 is summarized in the table below for easy reference.
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Property

Value Source

Molecular Weight

331.72 g/mol [1112]

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

Suggested Stock
Concentration

10 mM - 50 mM in DMSO

Storage of Solid

Refer to Certificate of Analysis [1][2]

Storage of Stock Solution

-20°C (short-term, <1 month)
or -80°C (long-term, <6

months)

Experimental Protocols

Materials
e 0X04529 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

¢ Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM OX04529 Stock Solution

o Preparation: Before handling the compound, ensure you are wearing appropriate PPE. It is

recommended to work in a chemical fume hood.

» Weighing: Carefully weigh out 3.32 mg of 0X04529 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.
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e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
0X04529 powder.

« Dissolution: Tightly cap the tube and vortex the solution until the OX04529 is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be
based on the typical working concentrations required for your experiments.

o Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months).

e Labeling: Clearly label all aliquots with the compound name (0X04529), concentration (10
mM), solvent (DMSO), and the date of preparation.

Calculation for Stock Solution Preparation

To prepare a stock solution of a specific molarity, use the following formula:
Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Example for 1 mL of a 10 mM stock solution:

e Molarity = 10 mM = 0.010 mol/L

e Volume =1 mL=0.001L

e Molecular Weight = 331.72 g/mol

Mass (g) = 0.010 mol/L * 0.001 L * 331.72 g/mol = 0.0033172 g = 3.32 mg

Mandatory Visualization
GPR84 Signaling Pathway

The following diagram illustrates the signaling pathway initiated by the activation of GPR84 by
an agonist like 0X04529.
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Caption: GPR84 activation by 0X04529 inhibits cAMP production.

Experimental Workflow for Stock Solution Preparation

The workflow for preparing the 0X04529 stock solution is outlined in the diagram below.
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0OX04529 Stock Solution Workflow
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Caption: Workflow for preparing 0X04529 stock solution.

Safety and Handling Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling OX04529 and DMSO.

¢ Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid
inhalation of the compound or solvent vapors.

e Handling DMSO: DMSO is a powerful solvent and can facilitate the absorption of substances
through the skin. Avoid direct contact with skin and eyes. If contact occurs, wash the affected
area thoroughly with water.
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o Disposal: Dispose of all waste materials, including empty vials and contaminated
consumables, in accordance with local, state, and federal regulations for chemical waste.

o Safety Data Sheet (SDS): Although a specific SDS for 0X04529 may not be readily
available, it is crucial to follow standard laboratory safety protocols for handling new
chemical entities. Refer to the SDS for DMSO for detailed safety information regarding the
solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

